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Compound of Interest

Compound Name: Anti-inflammatory agent 48

Cat. No.: B12389159

For Researchers, Scientists, and Drug Development Professionals

Introduction

Compound 48/80 is a potent mast cell degranulator widely utilized in allergy research to induce
non-IgE-dependent hypersensitivity reactions. Its application in intranasal allergy models
provides a valuable tool for studying the mechanisms of allergic rhinitis, evaluating novel
therapeutic agents, and understanding the role of mast cells in nasal inflammatory responses.
These application notes provide detailed protocols and data for the use of Compound 48/80 in
murine models of allergic rhinitis.

Mechanism of Action

Compound 48/80, a polymer of p-methoxy-N-methyl-phenylethylamine crosslinked with
formaldehyde, directly activates mast cells, leading to the release of a plethora of pre-formed
and newly synthesized inflammatory mediators.[1] This process is initiated through the
activation of G-proteins, triggering a signaling cascade that results in mast cell degranulation
and the subsequent release of histamine, cytokines, and other pro-inflammatory molecules.[1]
This non-immunological activation allows for the study of mast cell-driven allergic responses
independent of antigen-specific IgE sensitization.

Signaling Pathway of Compound 48/80-Induced Mast
Cell Degranulation
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Caption: Signaling pathway of Compound 48/80-induced mast cell degranulation.
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Experimental Protocols
Murine Model of Allergic Rhinitis Induced by Ovalbumin
and Compound 48/80

This protocol describes the induction of an allergic rhinitis model in Balb/c mice through
intranasal administration of Ovalbumin (OVA) in conjunction with Compound 48/80 to enhance
the allergic response.[2][3]

Materials:

Female Balb/c mice

Ovalbumin (OVA)

Compound 48/80

Sterile saline

Micropipettes

Experimental Workflow:
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Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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